molecular formula C15H26ClN3O4 B6220179 rac-tert-butyl (3aR,6aS)-2-oxo-3-(piperidin-4-yl)-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazole-5-carboxylate hydrochloride CAS No. 2763585-13-1

rac-tert-butyl (3aR,6aS)-2-oxo-3-(piperidin-4-yl)-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazole-5-carboxylate hydrochloride

Cat. No. B6220179
CAS RN: 2763585-13-1
M. Wt: 347.8
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Rac-tert-butyl (3aR,6aS)-2-oxo-3-(piperidin-4-yl)-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazole-5-carboxylate hydrochloride is a useful research compound. Its molecular formula is C15H26ClN3O4 and its molecular weight is 347.8. The purity is usually 94.
BenchChem offers high-quality rac-tert-butyl (3aR,6aS)-2-oxo-3-(piperidin-4-yl)-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazole-5-carboxylate hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about rac-tert-butyl (3aR,6aS)-2-oxo-3-(piperidin-4-yl)-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazole-5-carboxylate hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl (3aR,6aS)-2-oxo-3-(piperidin-4-yl)-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazole-5-carboxylate hydrochloride involves the condensation of piperidine-4-carboxylic acid with tert-butyl (3aR,6aS)-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazole-2-carboxylate followed by oxidation and hydrochloride salt formation.", "Starting Materials": [ "Piperidine-4-carboxylic acid", "Tert-butyl (3aR,6aS)-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazole-2-carboxylate", "Oxidizing agent", "Hydrochloric acid" ], "Reaction": [ "Step 1: Condensation of piperidine-4-carboxylic acid with tert-butyl (3aR,6aS)-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazole-2-carboxylate in the presence of a coupling agent such as DCC or EDC to form the corresponding amide.", "Step 2: Oxidation of the amide using an oxidizing agent such as PCC or DMP to form the corresponding oxazole.", "Step 3: Formation of the hydrochloride salt by treatment of the oxazole with hydrochloric acid." ] }

CAS RN

2763585-13-1

Molecular Formula

C15H26ClN3O4

Molecular Weight

347.8

Purity

94

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.